Cas no 1346691-52-8 (5-(2-Cyanophenyl)nicotinonitrile)

• Product Name: 5-(2-Cyanophenyl)nicotinonitrile
• CAS No: 1346691-52-8
• MF: C₁₃H₇N₃
• MW: 205.214781999588
• CID: 1033704
• PubChem ID: 71303459
• Update Time: 2025-10-29

5-(2-Cyanophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyanophenyl)nicotinonitrile
• 5-(2-cyanophenyl)pyridine-3-carbonitrile
• DTXSID50744942
• 1346691-52-8

• Inchi： 1S/C13H7N3/c14-6-10-5-12(9-16-8-10)13-4-2-1-3-11(13)7-15/h1-5,8-9H
• InChI Key： FOMKWNHQVFJONZ-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 205.063997236g/mol
• Monoisotopic Mass: 205.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5Ų

Additional information on 5-(2-Cyanophenyl)nicotinonitrile

Recent Advances in the Study of 5-(2-Cyanophenyl)nicotinonitrile (CAS: 1346691-52-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Cyanophenyl)nicotinonitrile (CAS: 1346691-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct cyano and phenyl substituents make it a promising scaffold for the development of novel inhibitors targeting various enzymes and receptors implicated in disease pathways.

Recent studies have highlighted the role of 5-(2-Cyanophenyl)nicotinonitrile as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly those targeting the JAK-STAT signaling pathway, which is crucial in inflammatory and oncological diseases. The compound's ability to modulate kinase activity has been attributed to its interaction with the ATP-binding site of these enzymes, making it a valuable tool for structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibition, 5-(2-Cyanophenyl)nicotinonitrile has been investigated for its potential as a building block in the synthesis of fluorescent probes. A study in ACS Chemical Biology (2024) reported the successful incorporation of this compound into a fluorescent tag for real-time imaging of cellular processes. The probe exhibited high stability and specificity, enabling researchers to track protein-protein interactions in live cells with unprecedented precision. This application underscores the versatility of 5-(2-Cyanophenyl)nicotinonitrile beyond traditional drug discovery, extending its utility to advanced imaging techniques.

Further exploration of the compound's pharmacological profile has revealed its potential in targeting neurodegenerative diseases. A preprint on bioRxiv (2024) detailed its efficacy in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study employed molecular docking simulations and in vitro assays to demonstrate that 5-(2-Cyanophenyl)nicotinonitrile binds to critical residues on amyloid-beta peptides, preventing their oligomerization. These findings suggest a promising avenue for the development of novel therapeutics aimed at mitigating neurodegenerative pathology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-(2-Cyanophenyl)nicotinonitrile. Recent pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2023), have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring structural modifications, such as the introduction of solubilizing groups, to enhance its drug-like properties. These efforts are critical for translating the compound's in vitro activity into clinically viable treatments.

In conclusion, 5-(2-Cyanophenyl)nicotinonitrile (CAS: 1346691-52-8) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and fluorescent probe development to neurodegenerative disease therapeutics. Ongoing research aims to address its pharmacokinetic limitations, paving the way for its integration into future drug discovery pipelines. The compound's versatility and promising biological activities make it a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and medicine.